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Compound of Interest

Compound Name: GSK-4716

Cat. No.: B1672389

GSK-4716 is a synthetic small molecule that acts as a selective agonist for the Estrogen-
Related Receptors beta (ERR[3) and gamma (ERRY). This technical guide provides a
comprehensive overview of GSK-4716, including its mechanism of action, key biological
effects, and detailed experimental protocols for its study. This document is intended for
researchers, scientists, and professionals in the field of drug development.

Core Properties and Activity

GSK-4716 is a phenolic acyl hydrazone with the chemical formula C17H1sN202 and a molecular
weight of 282.34 g/mol . It exhibits selectivity for ERR and ERRy over ERRa and the classical
estrogen receptors.[1][2] The compound's agonistic activity on these orphan nuclear receptors
drives significant changes in gene expression related to cellular metabolism and energy
homeostasis.

Suantitative Data S

Receptor
Parameter Value Assay Type Reference
Subtype
ECso 1.3 uM ERRy Not Specified [11[2][3]
ICso0 2 uM ERRB/y FRET Assay [4115]

Mechanism of Action and Signhaling Pathways
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GSK-4716 exerts its biological effects by binding to and activating ERR[(3 and ERRYy, which in
turn modulate the transcription of a wide array of target genes. Two primary signaling pathways
have been identified to be significantly influenced by GSK-4716: the PGC-1a coactivation
pathway leading to mitochondrial biogenesis, and a crosstalk with the glucocorticoid receptor
signaling pathway.

ERRpB/y and PGC-1a Signaling Pathway

Upon activation by GSK-4716, ERR[3/y recruits the coactivator PGC-1a (Peroxisome
proliferator-activated receptor-gamma coactivator 1-alpha) and PGC-1[3.[4][6] This complex
then binds to estrogen-related receptor response elements (ERRES) on the DNA, initiating the
transcription of genes involved in mitochondrial biogenesis and function. Key downstream
targets include carnitine palmitoyltransferase 1b (Cptlb), ATP synthase F1 subunit beta
(Atp5b), and isocitrate dehydrogenase 3 (Idh3).[6] This signaling cascade ultimately leads to an
increase in mitochondrial DNA content and enhanced oxidative phosphorylation capacity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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